Cas no 2034551-03-4 (N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide)

N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide is a heterocyclic compound featuring a triazolopyridine core linked to an indazole carboxamide moiety via a methylene bridge. The trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a promising candidate for pharmaceutical research. The indazole scaffold contributes to its potential as a kinase inhibitor or receptor modulator, while the triazolopyridine unit may improve binding affinity and selectivity. This compound’s structural complexity allows for targeted interactions in biochemical pathways, suggesting utility in medicinal chemistry applications. Its well-defined synthesis route and purity ensure reproducibility for preclinical studies.
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide structure
2034551-03-4 structure
Product Name:N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
CAS No:2034551-03-4
MF:C16H11F3N6O
MW:360.2934
CID:5353458
Update Time:2025-06-29

N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1H-indazole-3-carboxamide
    • N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-1H-indazole-3-carboxamide
    • N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
    • Inchi: 1S/C16H11F3N6O/c17-16(18,19)10-5-3-7-25-12(22-24-14(10)25)8-20-15(26)13-9-4-1-2-6-11(9)21-23-13/h1-7H,8H2,(H,20,26)(H,21,23)
    • InChI Key: XQJDMQHKOARPPY-UHFFFAOYSA-N
    • SMILES: FC(C1=C([H])C([H])=C([H])N2C1=NN=C2C([H])([H])N([H])C(C1C2=C([H])C([H])=C([H])C([H])=C2N([H])N=1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 533
  • XLogP3: 2.8
  • Topological Polar Surface Area: 88

N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6524-5862-2μmol
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
2034551-03-4
2μmol
$57.0 2023-09-08
Life Chemicals
F6524-5862-5μmol
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
2034551-03-4
5μmol
$63.0 2023-09-08
Life Chemicals
F6524-5862-10μmol
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
2034551-03-4
10μmol
$69.0 2023-09-08
Life Chemicals
F6524-5862-20μmol
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
2034551-03-4
20μmol
$79.0 2023-09-08
Life Chemicals
F6524-5862-1mg
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
2034551-03-4
1mg
$54.0 2023-09-08
Life Chemicals
F6524-5862-2mg
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
2034551-03-4
2mg
$59.0 2023-09-08
Life Chemicals
F6524-5862-3mg
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
2034551-03-4
3mg
$63.0 2023-09-08
Life Chemicals
F6524-5862-4mg
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
2034551-03-4
4mg
$66.0 2023-09-08
Life Chemicals
F6524-5862-5mg
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
2034551-03-4
5mg
$69.0 2023-09-08
Life Chemicals
F6524-5862-10mg
N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide
2034551-03-4
10mg
$79.0 2023-09-08

Additional information on N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide

N-{[8-(Trifluoromethyl)-[1,2,4]Triazolo[4,3-a]Pyridin-3-Yl]Methyl}-1H-Indazole-3-Carboxamide: A Comprehensive Overview

The compound N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide, identified by the CAS number 2034551-03-4, represents a significant advancement in the field of heterocyclic chemistry. This molecule is a derivative of indazole and triazolopyridine, two structural motifs that have garnered substantial attention due to their versatile applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique structure incorporates a trifluoromethyl group attached to a triazolopyridine ring system, which is further connected to an indazole moiety via a carboxamide linkage. This configuration imparts the molecule with distinct electronic properties and enhances its biological activity.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis.

In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies indicate that it exhibits potent activity against various enzyme targets associated with neurodegenerative diseases and cancer. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for investigating disease mechanisms at a molecular level.

From a structural perspective, the molecule's triazolopyridine core contributes significantly to its stability and bioavailability. The indazole moiety further enhances its pharmacokinetic properties by improving solubility and permeability. These attributes make it an attractive candidate for drug delivery systems that require sustained release profiles.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards specific protein targets, paving the way for rational drug design strategies. Furthermore, high-resolution crystallography has revealed the three-dimensional arrangement of atoms within the molecule, which is crucial for understanding its stereochemical behavior.

The integration of this compound into materials science has also yielded intriguing results. Its ability to form stable supramolecular assemblies has been explored for applications in nanotechnology and advanced materials development. Researchers are currently investigating its potential as a building block for constructing functional materials with tailored electronic properties.

In conclusion, N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-indazole-3-carboxamide stands as a testament to the ongoing innovation in chemical research. With its diverse applications spanning pharmaceuticals and materials science, this compound continues to be a focal point for scientific exploration and technological advancement.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.